Cas no 876316-30-2 (3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde)

• Product Name: 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde
• CAS No: 876316-30-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 719644
• Update Time: 2025-05-27

3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(1H-1,2,4-triazol-1-ylmethyl)-
• 3-(1,2,4-triazol-1-ylmethyl)benzaldehyde
• 3-(1H-1,2,4-triazol-1-ylmethyl)benzaldehyde
• 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde

• Inchi： 1S/C10H9N3O/c14-6-10-3-1-2-9(4-10)5-13-8-11-7-12-13/h1-4,6-8H,5H2
• InChI Key： IBVURYHFXBPNCW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CN1C=NC=N1

Computed Properties

• Exact Mass: 187.07500

Experimental Properties

• Melting Point: 54 °C
• PSA: 47.78000
• LogP: 1.13890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde

Research Briefing on 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde (CAS: 876316-30-2) in Chemical Biology and Pharmaceutical Applications

3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde (CAS: 876316-30-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of antifungal and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which facilitate the design of novel therapeutic molecules. This briefing provides an overview of the latest research advancements involving this compound, focusing on its synthetic applications, biological activities, and potential pharmaceutical uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde as a precursor in the synthesis of triazole-based antifungal agents. The study demonstrated that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. The findings suggest its potential as a scaffold for developing next-generation antifungals with improved safety profiles.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound was utilized to develop novel kinase inhibitors targeting cancer pathways. The research team synthesized a series of triazole-containing analogs and evaluated their efficacy in inhibiting tumor growth in vitro and in vivo. One derivative, incorporating 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde, showed remarkable selectivity for EGFR-mutant non-small cell lung cancer (NSCLC) cells, paving the way for further preclinical studies.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde to enhance yield and purity. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using catalytic hydrogenation, which reduced waste generation and improved cost-efficiency. This advancement is critical for large-scale pharmaceutical manufacturing.

In conclusion, 3-(1H-1,2,4-Triazol-1-ylmethyl)benzaldehyde (CAS: 876316-30-2) continues to be a versatile and valuable building block in drug discovery. Its applications span antifungal and anticancer drug development, with ongoing research exploring its potential in other therapeutic areas. Future studies are expected to further elucidate its mechanistic roles and optimize its derivatives for clinical translation.